Potassium trifluoro(oxolan-3-yl)boranuide
Overview
Description
Potassium trifluoro(oxolan-3-yl)boranuide is a versatile chemical compound used in scientific research. It offers immense potential in various fields such as organic synthesis, catalysis, and material science. It is a weakly acidic compound that can dissociate in water to produce potassium ions (K+) and trifluoroborate ions (BF3OCH2CH2CH2-) .
Molecular Structure Analysis
The molecular formula of Potassium trifluoro(oxolan-3-yl)boranuide is C4H7BF3KO . The InChI code is 1S/C4H7BF3O.K/c6-5(7,8)4-2-1-3-9-4;/h4H,1-3H2;/q-1;+1 . The molecular weight is 178 .Physical And Chemical Properties Analysis
Potassium trifluoro(oxolan-3-yl)boranuide is a powder and it has a good solubility . It can dissolve in most organic solvents but is insoluble in non-polar solvents . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Potassium in Agriculture and Soil Science
Potassium is crucial for agriculture, influencing soil fertility and plant health. Research suggests that potassium solubilizing bacteria (KSB) can convert insoluble potassium into forms accessible to plants, potentially reducing the need for chemical fertilizers and enhancing crop yields. These bacteria, including species like Bacillus mucilaginosus and Paenibacillus spp., solubilize potassium-bearing minerals such as mica and feldspar, making potassium available for plant uptake (Etesami, Emami, & Alikhani, 2017).
Nanofluids and Thermal Conductivity
Potassium compounds have been explored for their role in enhancing the thermal conductivity of nanofluids. Nanofluids, which are colloidal suspensions of nanoparticles, can significantly improve heat transfer efficiency. Studies have investigated the synergy between potassium compounds and nanoparticles, aiming to optimize the thermal properties of fluids for applications in cooling and heating systems (Kleinstreuer & Feng, 2011).
Environmental Chemistry and Water Treatment
Potassium ferrate(VI) has emerged as a potent oxidant for treating water and wastewater contaminants, offering advantages such as strong oxidizing power, production of non-toxic by-products, and coagulating capabilities. Its application spans the degradation of organic compounds, removal of algae, and detoxification of industrial effluents. The versatility and environmental compatibility of potassium ferrate(VI) underscore its potential as an alternative or complement to advanced oxidation processes (AOPs) in water treatment (Kliś, Barbusiński, Thomas, & Mochnacka, 2020).
Biodiesel Production
Research into alumina-supported potassium compounds has shown promise for biodiesel production through the transesterification of vegetable oils. Potassium oxide on alumina (K2O/Al2O3) has demonstrated efficacy as a catalyst in this process, with varying potassium compounds optimizing reaction parameters to achieve high yields of biodiesel. This exploration highlights the potential for potassium-based catalysts in renewable energy technologies (Evangelista, Gondim, Souza, & Araujo, 2016).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
potassium;trifluoro(oxolan-3-yl)boranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7BF3O.K/c6-5(7,8)4-1-2-9-3-4;/h4H,1-3H2;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBVLAHDDILJZQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1CCOC1)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7BF3KO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium trifluoro(oxolan-3-yl)boranuide | |
CAS RN |
1391850-45-5 |
Source
|
| Record name | potassium trifluoro(oxolan-3-yl)boranuide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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